Cas no 1211515-44-4 ()

1211515-44-4 structure

structure

Product Name:

CAS No:1211515-44-4

MF:C₇H₆ClNO

MW:155.581640720367

CID:6769032

PubChem ID:19927591

Update Time:2026-03-12

Chemical and Physical Properties

Names and Identifiers

- Inchi： 1S/C7H6ClNO/c1-5-6(4-10)2-9-3-7(5)8/h2-4H,1H3
- InChI Key： KFTGUVYHFLNBET-UHFFFAOYSA-N
- SMILES： ClC1=CN=CC(C=O)=C1C

Computed Properties

Exact Mass: 155.0137915g/mol
Monoisotopic Mass: 155.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 30Å²

Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR024E8P-250mg	5-chloro-4-methylnicotinaldehyde	1211515-44-4	95%	250mg	$500.00	2025-02-13
Aaron	AR024E8P-1g	5-chloro-4-methylnicotinaldehyde	1211515-44-4	95%	1g	$800.00	2025-02-13
abcr	AB612038-250mg	5-Chloro-4-methylnicotinaldehyde; .	1211515-44-4		250mg	€750.20	2025-04-22
abcr	AB612038-500mg	5-Chloro-4-methylnicotinaldehyde; .	1211515-44-4		500mg	€1050.00	2025-04-22
abcr	AB612038-1g	5-Chloro-4-methylnicotinaldehyde; .	1211515-44-4		1g	€1447.60	2025-04-22

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Related Categories

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